Cas no 56658-06-1 (Oxazole, 2-(2-bromo-5-methoxyphenyl)-4,5-dihydro-4,4-dimethyl-)

Oxazole, 2-(2-bromo-5-methoxyphenyl)-4,5-dihydro-4,4-dimethyl- structure
56658-06-1 structure
Product Name:Oxazole, 2-(2-bromo-5-methoxyphenyl)-4,5-dihydro-4,4-dimethyl-
CAS No:56658-06-1
MF:C12H14BrNO2
MW:284.149062633514
CID:348208
PubChem ID:12319366
Update Time:2025-04-19

Oxazole, 2-(2-bromo-5-methoxyphenyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-5-methoxyphenyl)-4,4-dimethyl-5H-1,3-oxazole
    • Oxazole, 2-(2-bromo-5-methoxyphenyl)-4,5-dihydro-4,4-dimethyl-
    • 56658-06-1
    • 2-(2-Bromo-5-methoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
    • SCHEMBL6249553
    • DTXSID80488266
    • Inchi: 1S/C12H14BrNO2/c1-12(2)7-16-11(14-12)9-6-8(15-3)4-5-10(9)13/h4-6H,7H2,1-3H3
    • InChI Key: MKLPVCPLEZZAQM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C1=NC(C)(C)CO1)OC

Computed Properties

  • Exact Mass: 283.02082
  • Monoisotopic Mass: 283.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • PSA: 30.82
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